Cas no 874459-76-4 (3-(isobutanoylamino)benzeneboronic acid)
874459-76-4 structure
Product Name:3-(isobutanoylamino)benzeneboronic acid
CAS No:874459-76-4
MF:C10H14BNO3
MW:207.034062862396
MDL:MFCD08235080
CID:719604
PubChem ID:44119846
Update Time:2025-04-19
3-(isobutanoylamino)benzeneboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Isobutyramido)benzeneboronic acid
- 3-Isobutyramidobenzeneboronic acid
- [3-(2-methylpropanoylamino)phenyl]boronic acid
- 3-(Isobutanoylamino)benzeneboronic acid
- 3-Isobutyramidophenylboronic acid
- Boronic acid,B-[3-[(2-methyl-1-oxopropyl)amino]phenyl]-
- 3-Isobutyrylaminophenylboronic acid
- AM20041284
- A21902
- [3-(2-Methylpropanamido)phenyl]boronic acid
- FT-0740207
- HXBVOKMSEWLCKA-UHFFFAOYSA-N
- MFCD08235080
- 874459-76-4
- DTXSID90657446
- AKOS015837593
- SB78212
- 3-(Isobutyramido)benzeneboronicacid
- BS-24024
- SCHEMBL3466415
- DB-023703
- 3-(2-methylpropanamido)phenylboronic acid
- (3-ISOBUTYRAMIDO)BENZENEBORONIC ACID
- 3-(isobutanoylamino)benzeneboronic acid
-
- MDL： MFCD08235080
- Inchi： 1S/C10H14BNO3/c1-7(2)10(13)12-9-5-3-4-8(6-9)11(14)15/h3-7,14-15H,1-2H3,(H,12,13)
- InChI Key： HXBVOKMSEWLCKA-UHFFFAOYSA-N
- SMILES： O=C(C(C)C)NC1C=CC=C(B(O)O)C=1
Computed Properties
- Exact Mass: 207.10700
- Monoisotopic Mass: 207.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.16
- Melting Point: 275-277
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.536
- PSA: 69.56000
- LogP: 0.03390
3-(isobutanoylamino)benzeneboronic acid Security Information
- Signal Word：warning
- Hazard Statement： Irritant/Keep Cold
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(isobutanoylamino)benzeneboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-(isobutanoylamino)benzeneboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089058-5g |
3-(Isobutyramido)benzeneboronic acid |
874459-76-4 | 98% | 5g |
$401.74 | 2023-08-31 | |
| TRC | I789155-100mg |
3-Isobutyramidophenylboronic acid |
874459-76-4 | 100mg |
$69.00 | 2023-05-18 | ||
| TRC | I789155-250mg |
3-Isobutyramidophenylboronic acid |
874459-76-4 | 250mg |
$133.00 | 2023-05-18 | ||
| TRC | I789155-500mg |
3-Isobutyramidophenylboronic acid |
874459-76-4 | 500mg |
$196.00 | 2023-05-18 | ||
| TRC | I789155-1g |
3-Isobutyramidophenylboronic acid |
874459-76-4 | 1g |
$282.00 | 2023-05-18 | ||
| Fluorochem | 221908-1g |
3-(Isobutyramido)benzeneboronic acid |
874459-76-4 | 95% | 1g |
￡125.00 | 2022-03-01 | |
| Fluorochem | 221908-5g |
3-(Isobutyramido)benzeneboronic acid |
874459-76-4 | 95% | 5g |
￡499.00 | 2022-03-01 | |
| abcr | AB248885-1 g |
3-(Isobutyramido)benzeneboronic acid; 98% |
874459-76-4 | 1g |
€212.00 | 2023-04-27 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I37360-1g |
3-(Isobutyramido)benzeneboronic acid |
874459-76-4 | 98% | 1g |
¥2928.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I37360-250mg |
3-(Isobutyramido)benzeneboronic acid |
874459-76-4 | 98% | 250mg |
¥838.0 | 2023-09-07 |
3-(isobutanoylamino)benzeneboronic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Attila N. Lázár,Derek Clarke,Helen Adams,Abdur Razzaque Akanda,Sylvia Szabo,Robert J. Nicholls,Zoe Matthews,Dilruba Begum,Abul Fazal M. Saleh,Md. Anwarul Abedin,Andres Payo,Peter Kim Streatfield,Craig Hutton,M. Shahjahan Mondal,Abu Zofar Md. Moslehuddin Environ. Sci.: Processes Impacts, 2015,17, 1018-1031
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
874459-76-4 (3-(isobutanoylamino)benzeneboronic acid) Related Products
- 101251-09-6(4-Acetylaminophenylboronic acid)
- 480424-95-1(4-(3-Carboxypropanoyl)aminobenzeneboronic Acid)
- 153853-43-1(Boronic acid,[3-[(1-oxopropyl)amino]phenyl]- (9CI))
- 182344-22-5(4-Pivalamidophenylboronic Acid)
- 31754-00-4(3-(3-Carboxypropionylamino)phenylboronic acid)
- 78887-39-5((3-acetamidophenyl)boronic acid)
- 146140-95-6((2-pivalamidophenyl)boronic acid)
- 41685-84-1(Boric acid gel)
- 48150-45-4((3-methacrylamidophenyl)boronic acid)
- 75806-95-0(Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI))
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
